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Compound of Interest

Compound Name: 3-(cyclohexyloxy)benzonitrile

CAS No.: 1038215-42-7

Cat. No.: B6240418

Get Quote

Executive Summary
3-(Cyclohexyloxy)benzonitrile (CAS: 1038215-42-7) is a functionalized aromatic nitrile

featuring a meta-substituted cyclohexyloxy ether linkage. It serves as a pivotal intermediate in

the synthesis of bioactive scaffolds (e.g., via catalytic olefin hydroamidation) and liquid

crystalline materials.[1] Accurate thermochemical data—specifically Enthalpy of Formation (

) and Enthalpy of Combustion (

)—are essential for modeling reaction kinetics, assessing thermal stability, and optimizing
scale-up safety profiles.[1]

Chemical Identity & Structural Profile[1][3][4][5][6]
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Parameter Specification

Chemical Name 3-(Cyclohexyloxy)benzonitrile

CAS Registry Number 1038215-42-7

Molecular Formula

Molecular Weight 201.27 g/mol

SMILES N#Cc1cccc(OC2CCCCC2)c1

Physical State Solid (Powder)

Purity Requirement (HPLC) for Calorimetric Study

Predicted Thermochemical Parameters
Note: In the absence of experimental literature values, the following parameters have been

calculated using Joback’s Group Contribution Method and Benson’s Group Additivity Theory.

These values serve as a baseline for experimental validation.

Table 1: Computed Standard Thermodynamic Properties
(298.15 K)
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Property Symbol
Predicted
Value

Unit Methodology

Enthalpy of

Formation (Gas)
kJ/mol

Benson Group

Additivity

Enthalpy of

Combustion

(Solid)

kJ/mol
Est. via

Stoichiometry &

Enthalpy of

Fusion
kJ/mol Joback Method

Isobaric Heat

Capacity
J/(mol[1]·K) Joback Method

Boiling Point K Joback Method

Gibbs Energy of

Formation
kJ/mol Computed

Scientific Insight: The negative enthalpy of formation suggests the compound is

thermodynamically stable relative to its constituent elements.[1] The significant enthalpy of

combustion reflects the high energy content of the cyclohexyl ring and the aromatic core,

necessitating careful heat management during oxidation reactions.[1]

Experimental Methodologies for Validation
To establish authoritative thermochemical data, researchers must employ a coupled approach

using Combustion Calorimetry and Differential Scanning Calorimetry (DSC).[1]

Protocol A: Static Bomb Calorimetry (Determination of )
Objective: Measure the specific energy of combustion to derive
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.[1]

Sample Preparation:

Press 3-(cyclohexyloxy)benzonitrile into a pellet (

).[1]

Verify mass precision to

using a microbalance.

Enclose sample in a polyester bag (if volatility is suspected) or place directly in a Pt-

crucible.[1]

Bomb Setup:

Charge the calorimetric bomb with

of high-purity Oxygen (

).[1]

Add

of deionized water to the bomb to dissolve

formed from

impurities.[1]

Ignition & Measurement:

Fire the bomb in an isoperibol calorimeter (thermostat stability

).

Record the corrected temperature rise (

).[1]
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Data Correction (Washburn Corrections):

Apply corrections for the formation of

(titration of bomb washings).

Correct for the ignition energy of the fuse wire.[1]

Calculate the standard molar energy of combustion (

).[1]

Protocol B: Differential Scanning Calorimetry
(Determination of )
Objective: Determine the enthalpy of fusion to convert solid-state data to the liquid/gas phase.

Instrument: Heat-flux DSC (e.g., TA Instruments Q2000).[1]

Calibration: Calibrate temperature and enthalpy using Indium (

,

).

Cycle:

Equilibrate at

.[1]

Ramp

to

(ensure full melt).

Integrate the endothermic melting peak to obtain

.[1]
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Thermochemical Data Analysis Workflow
The following diagram illustrates the logical pathway to derive the Standard Enthalpy of

Formation (

) from raw experimental data.
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Figure 1: Workflow for deriving standard enthalpies from calorimetric and DSC measurements.

Calculation of (Hess's Law Application)
The standard molar enthalpy of formation is calculated using the combustion reaction:

[1][2]

The equation is:

[1]

Where standard values are:

[1]

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6240418/docs#thermochemical-data-
characterization-guide-3-cyclohexyloxy-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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